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Compound of Interest

Compound Name: Nep-IN-2

Cat. No.: B1238652

Disclaimer: The following information is based on the assumption that "Nep-IN-2" refers to N-
Ethyl-2-pyrrolidone (CAS 2687-91-4), commonly abbreviated as NEP. It is crucial to confirm the
chemical identity before following these procedures. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and compliance with
local regulations.

This document provides essential safety and logistical information for the proper disposal of N-
Ethyl-2-pyrrolidone, a solvent used in various laboratory and industrial applications. Adherence
to these procedures is critical to ensure the safety of personnel and to minimize environmental
impact.

I. Chemical and Physical Properties

A summary of the key quantitative data for N-Ethyl-2-pyrrolidone is presented below for easy
reference.
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Property Value

CAS Number 2687-91-4
Molecular Formula CeH11NO
Molecular Weight 113.16 g/mol
Appearance Clear, colorless to light yellow liquid
Odor Slight amine-like
Boiling Point 212.5°C (414.5 °F)
Melting Point -75 °C (-103 °F)
Flash Point 91 °C (195.8 °F)
Specific Gravity 0.998 g/cm?3
Solubility in Water Soluble

Vapor Pressure

<1 mbar at 20°C

Il. Hazard Identification and Personal Protective

Equipment (PPE)

N-Ethyl-2-pyrrolidone is classified as a combustible liquid and can cause serious eye damage.

It is also suspected of damaging fertility or the unborn child.[1][2] Therefore, strict adherence to

safety protocols and the use of appropriate Personal Protective Equipment (PPE) are

mandatory.

Required PPE:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

e Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[3]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]
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e Respiratory Protection: Use only in well-ventilated areas. If ventilation is inadequate, wear a
suitable respirator.[4]

lll. Experimental Protocols

The safety data sheets reviewed for N-Ethyl-2-pyrrolidone cite toxicological studies but do not
provide detailed methodologies for these experiments. This is standard for safety data sheets,
which are intended to summarize hazards and safety procedures rather than provide detailed
experimental research protocols.

IV. Spill and Leak Procedures

In the event of a spill or leak, follow these procedures:
e Immediate Action:

o Ensure adequate ventilation.

o Remove all sources of ignition.[1]

o Evacuate non-essential personnel from the area.
o Containment:

o Soak up the spill with an inert absorbent material such as sand, silica gel, or a universal
binder.[1]

e Cleanup and Disposal:
o Collect the absorbent material and place it in a suitable, closed container for disposal.[1]
o Do not release the chemical into the environment.[1]

V. Proper Disposal Procedures

The disposal of N-Ethyl-2-pyrrolidone must be conducted in accordance with all federal, state,
and local regulations. The primary method of disposal is through an approved waste disposal
plant.[1]
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Step-by-Step Disposal Guidance:

Waste Collection:

o Collect waste N-Ethyl-2-pyrrolidone in a designated, properly labeled, and sealed
container.

o Ensure the container is compatible with the chemical.

Storage:

o Store the waste container in a locked, well-ventilated area, away from heat and sources of
ignition.[1]

Disposal Request:

o Contact your institution's EHS department or a licensed chemical waste disposal company
to arrange for pickup and disposal.

o Provide the full chemical name and any other required information about the waste.

Empty Containers:

o Empty containers should be handled as hazardous waste unless properly
decontaminated. Consult with your EHS department for procedures on container
decontamination and disposal.

VI. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of N-Ethyl-2-pyrrolidone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC163930250&productDescription=1-ETHYL-2-PYRROLIDINONE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing
Start: NEP Waste Generated
Collect Waste in a
Labeled, Sealed Container
Store in a Locked,
Well-Ventilated Area

Contact EHS for
Waste Pickup

:
l

End: Waste Transferred to
Authorized Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of N-Ethyl-2-pyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

